Cas no 397845-04-4 (4-Bromo-2-hydroxy-6-methylbenzonitrile)

• Product Name: 4-Bromo-2-hydroxy-6-methylbenzonitrile
• CAS No: 397845-04-4
• MF: C₈H₆BrNO
• MW: 212.043341159821
• CID: 2825620
• PubChem ID: 71359162
• Update Time: 2025-06-07

4-Bromo-2-hydroxy-6-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• DTXSID20783025
• Benzonitrile, 4-bromo-2-hydroxy-6-methyl-
• 397845-04-4
• 4-Bromo-2-hydroxy-6-methylbenzonitrile

• Inchi： 1S/C8H6BrNO/c1-5-2-6(9)3-8(11)7(5)4-10/h2-3,11H,1H3
• InChI Key： GOURCCVMEOYIDP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C#N)=C(C)C=1)O

Computed Properties

• Exact Mass: 210.96328Da
• Monoisotopic Mass: 210.96328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44Ų

Additional information on 4-Bromo-2-hydroxy-6-methylbenzonitrile

Comprehensive Overview of 4-Bromo-2-hydroxy-6-methylbenzonitrile (CAS No. 397845-04-4)

4-Bromo-2-hydroxy-6-methylbenzonitrile (CAS No. 397845-04-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This brominated benzonitrile derivative exhibits unique chemical properties due to its hydroxy and methyl functional groups, making it a valuable building block in heterocyclic chemistry. Researchers frequently explore its applications in catalysis, ligand design, and bioactive molecule development, aligning with current trends in sustainable chemistry and green synthesis.

The compound’s molecular structure (C₈H₆BrNO) features a cyano group at position 1, a hydroxyl group at position 2, and a bromine substituent at position 4, contributing to its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in modern drug discovery, addressing growing demand for small-molecule therapeutics and precision medicine. Recent studies highlight its role in synthesizing kinase inhibitors and antimicrobial agents, topics frequently searched in academic and industrial databases.

From an industrial perspective, 4-Bromo-2-hydroxy-6-methylbenzonitrile is manufactured under stringent quality controls (typically ≥97% purity) to meet the requirements of high-throughput screening and combinatorial chemistry. Its stability under inert atmospheres and compatibility with microwave-assisted synthesis techniques make it a preferred choice for labs focusing on time-efficient methodologies—a key concern in AI-driven chemical research queries. Analytical methods like HPLC, NMR, and mass spectrometry are employed to validate its purity, ensuring reproducibility in downstream applications.

Environmental and safety profiles of this compound adhere to REACH and OECD guidelines, with emphasis on waste minimization and atom economy. These aspects resonate with the increasing public interest in eco-friendly chemicals and circular economy principles. Notably, its low volatility and biodegradability potential align with searches for "green chemistry alternatives" and "sustainable halogenated compounds," reflecting industry shifts toward responsible sourcing.

In material science, 397845-04-4 serves as a precursor for liquid crystals and organic semiconductors, addressing the surge in demand for flexible electronics and OLED technologies. Its electron-withdrawing cyano group enhances charge transport properties, a feature often explored in patent literature and AI-based material discovery platforms. Computational studies using DFT calculations further predict its utility in designing non-linear optical materials, a trending topic in nanotechnology forums.

Market analysts note rising procurement of 4-Bromo-2-hydroxy-6-methylbenzonitrile by contract research organizations (CROs) and generic drug manufacturers, driven by its cost-effectiveness compared to analogous halogenated aromatics. Regulatory filings (e.g., FDA DMFs) increasingly reference this compound, underscoring its compliance with ICH Q3A/B impurity thresholds—a critical consideration for pharmaceutical submissions. Such data cater to frequent searches on "API intermediate suppliers" and "GMP-compliant synthons."

Future research directions may explore its photocatalytic applications or derivatization into bioconjugates, leveraging the compound’s balanced lipophilicity (LogP ~2.1) for drug delivery systems. These prospects align with AI-curated trends like "smart synthetic routes" and "fragment-based drug design," positioning CAS 397845-04-4 as a versatile tool for interdisciplinary innovation.